![molecular formula C15H20N2O B7575590 N'-[1-(6-methoxynaphthalen-2-yl)ethyl]ethane-1,2-diamine](/img/structure/B7575590.png)
N'-[1-(6-methoxynaphthalen-2-yl)ethyl]ethane-1,2-diamine
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Overview
Description
N'-[1-(6-methoxynaphthalen-2-yl)ethyl]ethane-1,2-diamine, also known as MNA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.
Mechanism of Action
The mechanism of action of N'-[1-(6-methoxynaphthalen-2-yl)ethyl]ethane-1,2-diamine is not fully understood, but studies have shown that it interacts with various proteins and enzymes in the body. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression. This compound has also been shown to interact with the estrogen receptor, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit the aggregation of amyloid beta peptides, and inhibit the activity of histone deacetylases. This compound has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[1-(6-methoxynaphthalen-2-yl)ethyl]ethane-1,2-diamine in lab experiments is that it is a relatively stable compound that can be easily synthesized. This compound also has a low toxicity profile, which makes it a safe compound to work with. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.
Future Directions
There are several future directions for research on N'-[1-(6-methoxynaphthalen-2-yl)ethyl]ethane-1,2-diamine. One area of research is to further investigate its potential applications in cancer treatment. Studies could focus on optimizing the synthesis method of this compound to improve its anti-cancer properties. Another area of research is to investigate the potential applications of this compound in the treatment of other diseases, such as Alzheimer's disease. Finally, studies could focus on elucidating the mechanism of action of this compound to better understand its activity and potential applications.
Synthesis Methods
N'-[1-(6-methoxynaphthalen-2-yl)ethyl]ethane-1,2-diamine can be synthesized through a series of chemical reactions. The synthesis process involves the reaction of 6-methoxy-2-naphthaldehyde with ethylenediamine in the presence of a reducing agent. The resulting product is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
N'-[1-(6-methoxynaphthalen-2-yl)ethyl]ethane-1,2-diamine has been studied for its potential applications in various areas of scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid beta peptides.
properties
IUPAC Name |
N'-[1-(6-methoxynaphthalen-2-yl)ethyl]ethane-1,2-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O/c1-11(17-8-7-16)12-3-4-14-10-15(18-2)6-5-13(14)9-12/h3-6,9-11,17H,7-8,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMNWHCPQOTYZHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=C(C=C1)C=C(C=C2)OC)NCCN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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